Benzocaine

Specification

• Description: Benzocaine is a benzoate ester having 4-aminobenzoic acid as the acid component and ethanol as the alcohol component. A surface anaesthetic, it is used to suppress the gag reflex, and as a lubricant and topical anaesthetic on the larynx, mouth, nasal cavity, respiratory tract, oesophagus, rectum, urinary tract, and vagina. It has a role as a topical anaesthetic, an antipruritic drug, an allergen and a sensitiser. It is a benzoate ester and a substituted aniline.; Benzocaine is an ester local anesthetic that acts by preventing transmission of impulses along nerve fibers and at nerve endings. It is commonly used for local anesthesia in many over the counter products. Benzocaine was first used for local anesthesia in dentistry.; Benzocaine is a Standardized Chemical Allergen. The physiologic effect of benzocaine is by means of Increased Histamine Release, and Cell-mediated Immunity.; Dextran Sulfate Sodium is a long chain polymer of sulfated glucose with strong hydrophilic properties that binds to various membranes. Dextran sulfate has been shown to inhibit the binding of HIV-1 to CD4+ T lymphocytes by specific binding of virion-associated gp120.; Benzocaine is an ester of paraaminobenzoic acid, lacking the terminal diethylamino group of procaine, with anesthetic activity. Benzocaine binds to the sodium channel and reversibly stabilizes the neuronal membrane which decreases its permeability to sodium ions. Depolarization of the neuronal membrane is inhibited, thereby blocking the initiation and conduction of nerve impulses.; Benzocaine is a surface anesthetic that acts by preventing transmission of impulses along nerve fibers and at nerve endings. Benzocaine is a local anesthetic commonly used as a topical pain reliever. It is the active ingredient in many over-the-counter analgesic ointments. Benzocaine is an ester, a compound made from the organic acid PABA (para-aminobenzoic acid) and ethanol. The process in which this ester is created is known as Fischer esterification.; A surface anesthetic that acts by preventing transmission of impulses along nerve fibers and at nerve endings.; See also: Benzocaine Hydrochloride (has salt form); Benzocaine; Isopropyl Alcohol (component of); Benzocaine; resorcinol (component of) ... View More ...
• CAS No.: 9011-18-1
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: ethyl 4-aminobenzoate
• Standard InChI: InChI=1S/C9H11NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3
• Standard InChI Key: BLFLLBZGZJTVJG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N
• Boiling Point: 310 °C
• Colorform: Rhombohedra from ether; Needles from wate
• Melting Point: 92 °C